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Compound of Interest

Compound Name: 1-Desmethylobtusin

Cat. No.: B12376054

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of 1-Desmethylobtusin, a significant bioactive compound. This
document is intended to serve as a core reference for researchers, scientists, and
professionals involved in drug development and natural product chemistry.

Chemical Structure and Identification

1-Desmethylobtusin is an anthraquinone, a class of organic compounds characterized by a
9,10-anthracenedione core. While the name "1-Desmethylobtusin” is used, the compound is
more formally and commonly known as Aurantio-obtusin. The ambiguity in the trivial name "1-
Desmethylobtusin” arises from the numbering of the anthraquinone scaffold and the position
of the demethylation relative to its parent compound, obtusin.

The chemical structure of Obtusin is 1,7-dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-
dione.[1] Aurantio-obtusin, and therefore 1-Desmethylobtusin, is characterized by the
substitution of a hydroxyl group for the methoxy group at the 3-position of obtusin.

Chemical Structure of 1-Desmethylobtusin (Aurantio-obtusin):
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IUPAC Name: 1,3,7-trihydroxy-2,8-dimethoxy-6-methylanthracene-9,10-dione[2]

Table 1: Chemical Identifiers and Properties

Identifier Value Reference
Molecular Formula C17H1407 [1][2]
Molecular Weight 330.29 g/mol [2]

CAS Number 67979-25-3 [2][3]
PubChem CID 155011 [2]
Appearance Powder [4]

Melting Point 265-266 °C [3]

Boiling Point 594.6 °C at 760 mmHg [3]

Density 1.51 g/cm3 [3]

Biological Activities and Quantitative Data

Aurantio-obtusin has been isolated from the seeds of Cassia obtusifolia and Cassia tora and is
recognized for its various pharmacological effects.[5][6][7]
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Table 2: Summary of Reported Biological Activities

Activity

Assay

Results

Reference

Anti-inflammatory

Lipopolysaccharide
(LPS)-induced
RAW264.7 cells

Significantly
decreased the
production of NO,
PGE-z, and inhibited
the protein expression
of COX-2, TNF-a, and
IL-6.

[7]

Hypotensive and

Hypolipidemic

In vivo and in vitro

studies

Possesses
hypotensive and

hypolipidemic effects.

[4]

Aldose Reductase
Inhibition

In vitro rat lens aldose
reductase (RLAR)

inhibition assay

Inhibits RLAR,
suggesting potential
for diabetic
complication

management.

[3]

Aryl Hydrocarbon
Receptor (AhR)

Activation

In vitro assay

Activates AhR in a
concentration-

dependent manner.

[3]

Larvicidal Activity

Assay against Aedes

gambiae mosquitoes

Exhibits larvicidal

properties.

[3]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. Below are summaries of key experimental protocols related to Aurantio-

obtusin.

3.1. Isolation of Aurantio-obtusin from Cassia obtusifolia Seeds

A general protocol for the isolation of anthraquinones from plant material involves the following

steps. Specific details may vary between published methods.
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» Extraction: The dried and powdered seeds of Cassia obtusifolia are extracted with a suitable
organic solvent, such as methanol or ethanol, using methods like maceration or Soxhlet
extraction.

o Fractionation: The crude extract is then partitioned with solvents of increasing polarity (e.g.,
n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their
polarity. Anthraquinones are typically found in the less polar fractions.

o Chromatography: The anthraquinone-rich fraction is subjected to column chromatography
over silica gel. Elution is performed with a gradient of solvents, such as a mixture of hexane
and ethyl acetate, to separate the individual compounds.

 Purification: Fractions containing Aurantio-obtusin are further purified using techniques like
preparative thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H-
NMR, B8C-NMR), Mass Spectrometry (MS), and comparison with literature data.

3.2. Anti-inflammatory Activity Assay in LPS-induced RAW264.7 Macrophages
This protocol outlines the investigation of the anti-inflammatory effects of Aurantio-obtusin.

e Cell Culture: RAW264.7 macrophage cells are cultured in an appropriate medium (e.g.,
DMEM) supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5%
CO:2 atmosphere.

o Cell Treatment: Cells are pre-treated with various concentrations of Aurantio-obtusin for a
specified time (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce
an inflammatory response.

 Nitric Oxide (NO) Production Assay: The concentration of nitrite, a stable product of NO, in
the culture supernatant is measured using the Griess reagent.

e Pro-inflammatory Cytokine and Enzyme Measurement: The levels of pro-inflammatory
cytokines (e.g., TNF-q, IL-6) and enzymes (e.g., COX-2, INOS) are quantified at both the
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MRNA and protein levels using techniques such as quantitative real-time PCR (qRT-PCR)

and Western blotting, respectively.

Signaling Pathway and Experimental Workflow
Diagrams

4.1. Anti-inflammatory Signaling Pathway of Aurantio-obtusin

Aurantio-obtusin has been shown to exert its anti-inflammatory effects by modulating the NF-kB
signaling pathway.[7]
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Caption: NF-kB signaling pathway modulation by Aurantio-obtusin.
4.2. General Workflow for Isolation and Bioactivity Screening

The following diagram illustrates a typical workflow for the isolation of a natural product like
Aurantio-obtusin and its subsequent biological evaluation.
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Caption: Workflow for natural product isolation and screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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